2-[3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(2,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C21H19Cl2NO4/c22-14-6-7-16(23)15(8-14)20-10-21(11-20,12-20)17(18(25)26)24-19(27)28-9-13-4-2-1-3-5-13/h1-8,17H,9-12H2,(H,24,27)(H,25,26)
• InChI Key: JRRVMKNHEUODNM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(C(=O)O)NC(=O)OCC3=CC=CC=C3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C21H19Cl2NO4
• Molecular Weight: 420.3 g/mol

Description

2-[3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid , often abbreviated as 2-DCPPA , is a chemical compound belonging to the phenylpiperazine family. It serves as both a precursor in the synthesis of aripiprazole (an antipsychotic medication) and one of its metabolites. The compound’s molecular formula is C₁₀H₁₂Cl₂N₂ , with a molar mass of approximately 231.12 g/mol . It appears as a brown oil and exhibits certain pharmacological properties.

Mechanism of Action

The exact pharmacological mechanism of 2-DCPPA remains uncertain. Although it acts as a partial agonist of dopamine D₂ and D₃ receptors, its serotonin receptor activity is less clear. Further studies are needed to elucidate its precise mode of action.

Safety and Hazards

• Legality : 2-DCPPA has been made illegal in Japan and Hungary after being identified in seized designer drug samples.